Cas no 142336-20-7 (2-(2-methanesulfonylphenyl)acetic acid)

2-(2-Methanesulfonylphenyl)acetic acid is a sulfone-substituted phenylacetic acid derivative with applications in organic synthesis and pharmaceutical intermediates. Its key structural features include a methanesulfonyl group at the ortho position of the phenyl ring, which enhances electrophilic reactivity and stability. This compound is particularly valuable in the synthesis of bioactive molecules, where the sulfonyl moiety can serve as a directing group or participate in further functionalization. The acetic acid side chain provides versatility for coupling or derivatization via esterification or amidation. High purity grades are available for research and industrial use, ensuring consistent performance in synthetic workflows. Its well-defined structure makes it a reliable building block for medicinal chemistry and material science applications.
2-(2-methanesulfonylphenyl)acetic acid structure
142336-20-7 structure
Product Name:2-(2-methanesulfonylphenyl)acetic acid
CAS No:142336-20-7
MF:C9H10O4S
MW:214.238301753998
MDL:MFCD11898924
CID:1036503
Update Time:2025-05-27

2-(2-methanesulfonylphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(2-(Methylsulfonyl)phenyl)acetic acid
    • 2-(2-methylsulfonylphenyl)acetic acid
    • o-Methylsulfonylphenylessigsaeure
    • 2-(2-methanesulfonylphenyl)acetic acid
    • MDL： MFCD11898924
    • Inchi： 1S/C9H10O4S/c1-14(12,13)8-5-3-2-4-7(8)6-9(10)11/h2-5H,6H2,1H3,(H,10,11)
    • InChI Key： HHYARTYRXSPXKG-UHFFFAOYSA-N
    • SMILES： S(C)(C1C=CC=CC=1CC(=O)O)(=O)=O

Computed Properties

  • Exact Mass: 214.03000
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3

Experimental Properties

  • PSA: 79.82000
  • LogP: 1.79800

2-(2-methanesulfonylphenyl)acetic acid Customs Data

  • HS CODE：2916399090
  • Customs Data：

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2-(2-methanesulfonylphenyl)acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019116368-5g
2-(2-(Methylsulfonyl)phenyl)acetic acid
 142336-20-7 95%
5g
 842.40 USD 2021-06-16
TRC
B488033-50mg
2-(2-methanesulfonylphenyl)acetic acid
 142336-20-7
50mg
 $ 70.00 2022-06-07
TRC
B488033-100mg
2-(2-methanesulfonylphenyl)acetic acid
 142336-20-7
100mg
 $ 95.00 2022-06-07
TRC
B488033-500mg
2-(2-methanesulfonylphenyl)acetic acid
 142336-20-7
500mg
 $ 365.00 2022-06-07
Apollo Scientific
OR470917-5g
2-[2-(Methylsulfonyl)phenyl]acetic acid
 142336-20-7
5g
 £910.00 2023-09-02
eNovation Chemicals LLC
D912935-0.25g
2-[2-(Methylsulfonyl)phenyl]acetic Acid
 142336-20-7 95%
0.25g
 $100 2024-07-20
eNovation Chemicals LLC
D912935-1g
2-[2-(Methylsulfonyl)phenyl]acetic Acid
 142336-20-7 95%
1g
 $295 2024-07-20
eNovation Chemicals LLC
D912935-5g
2-[2-(Methylsulfonyl)phenyl]acetic Acid
 142336-20-7 95%
5g
 $855 2024-07-20
abcr
AB274649-250 mg
(2-Methanesulfonyl-phenyl)acetic acid; .
 142336-20-7
250 mg
 €205.20 2023-07-20
abcr
AB274649-1 g
(2-Methanesulfonyl-phenyl)acetic acid; .
 142336-20-7
1 g
 €478.20 2023-07-20

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